(2S)-Octyl-α-hydroxyglutarate (2S)-Octyl-α-hydroxyglutarate α-Hydroxyglutaric acid (2-HG; cas 1391194-64-1) is normally metabolized to 2-oxoglutarate by D- and L-2-hydroxyglutarate dehydrogenases. Mutations in these enzymes cause 2-hydroxyglutaric aciduria, a neurometabolic disorder. Recent studies have found that mutations in isocitrate dehydrogenase 1 (IDH1) and IDH2, typically associated with certain cancers, can cause these enzymes to convert isocitrate to 2-HG, rather than α-ketoglutarate. 2-HG is structurally similar to α-ketoglutarate and competitively inhibits α-ketoglutarate-dependent dioxygenases, including lysine demethylases and DNA hydroxylases. (2S)-Octyl-α-hydroxyglutarate is a cell-permeable derivative of the L-isomer of 2-HG.
Brand Name: Vulcanchem
CAS No.: 1391194-64-1
VCID: VC0053620
InChI: InChI=1S/C13H24O5/c1-2-3-4-5-6-7-10-18-13(17)11(14)8-9-12(15)16/h11,14H,2-10H2,1H3,(H,15,16)/t11-/m0/s1
SMILES: CCCCCCCCOC(=O)C(CCC(=O)O)O
Molecular Formula: C13H24O5
Molecular Weight: 260.3

(2S)-Octyl-α-hydroxyglutarate

CAS No.: 1391194-64-1

Reference Standards

VCID: VC0053620

Molecular Formula: C13H24O5

Molecular Weight: 260.3

(2S)-Octyl-α-hydroxyglutarate - 1391194-64-1

CAS No. 1391194-64-1
Product Name (2S)-Octyl-α-hydroxyglutarate
Molecular Formula C13H24O5
Molecular Weight 260.3
IUPAC Name (4S)-4-hydroxy-5-octoxy-5-oxopentanoic acid
Standard InChI InChI=1S/C13H24O5/c1-2-3-4-5-6-7-10-18-13(17)11(14)8-9-12(15)16/h11,14H,2-10H2,1H3,(H,15,16)/t11-/m0/s1
Standard InChIKey UJZOKTKSGUOCCM-NSHDSACASA-N
SMILES CCCCCCCCOC(=O)C(CCC(=O)O)O
Appearance A crystalline solid
Description α-Hydroxyglutaric acid (2-HG; cas 1391194-64-1) is normally metabolized to 2-oxoglutarate by D- and L-2-hydroxyglutarate dehydrogenases. Mutations in these enzymes cause 2-hydroxyglutaric aciduria, a neurometabolic disorder. Recent studies have found that mutations in isocitrate dehydrogenase 1 (IDH1) and IDH2, typically associated with certain cancers, can cause these enzymes to convert isocitrate to 2-HG, rather than α-ketoglutarate. 2-HG is structurally similar to α-ketoglutarate and competitively inhibits α-ketoglutarate-dependent dioxygenases, including lysine demethylases and DNA hydroxylases. (2S)-Octyl-α-hydroxyglutarate is a cell-permeable derivative of the L-isomer of 2-HG.
Synonyms (2S)-Octyl-2-HG; 2S-Hydroxypentanedioic Acid 1-Octyl Ester
PubChem Compound 71749056
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator